Cas no 1805618-57-8 (Ethyl 2-(difluoromethyl)-3-fluoro-5-methylpyridine-4-acetate)

Ethyl 2-(difluoromethyl)-3-fluoro-5-methylpyridine-4-acetate is a fluorinated pyridine derivative with notable applications in pharmaceutical and agrochemical synthesis. Its structure, featuring both difluoromethyl and fluoro substituents, enhances its reactivity and stability, making it a valuable intermediate in the development of bioactive compounds. The presence of the ethyl acetate moiety further improves solubility and facilitates downstream functionalization. This compound is particularly useful in the design of advanced molecules due to its ability to introduce fluorine atoms, which can significantly alter physicochemical properties such as lipophilicity and metabolic stability. Its high purity and well-defined synthetic pathway ensure consistent performance in research and industrial applications.

Ethyl 2-(difluoromethyl)-3-fluoro-5-methylpyridine-4-acetate structure

1805618-57-8 structure

Product Name:Ethyl 2-(difluoromethyl)-3-fluoro-5-methylpyridine-4-acetate

CAS No:1805618-57-8

MF:C₁₁H₁₂F₃NO₂

MW:247.213693618774

CID:4883715

Update Time:2025-06-08

Ethyl 2-(difluoromethyl)-3-fluoro-5-methylpyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

- Ethyl 2-(difluoromethyl)-3-fluoro-5-methylpyridine-4-acetate
- Inchi： 1S/C11H12F3NO2/c1-3-17-8(16)4-7-6(2)5-15-10(9(7)12)11(13)14/h5,11H,3-4H2,1-2H3
- InChI Key： NSNMNKWEGGNDJY-UHFFFAOYSA-N
- SMILES： FC1C(C(F)F)=NC=C(C)C=1CC(=O)OCC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 17
Rotatable Bond Count: 5
Complexity: 263
XLogP3: 2.1
Topological Polar Surface Area: 39.2

Ethyl 2-(difluoromethyl)-3-fluoro-5-methylpyridine-4-acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029034104-250mg	Ethyl 2-(difluoromethyl)-3-fluoro-5-methylpyridine-4-acetate	1805618-57-8	95%	250mg	$1,058.40	2022-04-01
Alichem	A029034104-500mg	Ethyl 2-(difluoromethyl)-3-fluoro-5-methylpyridine-4-acetate	1805618-57-8	95%	500mg	$1,769.25	2022-04-01
Alichem	A029034104-1g	Ethyl 2-(difluoromethyl)-3-fluoro-5-methylpyridine-4-acetate	1805618-57-8	95%	1g	$3,184.50	2022-04-01

Ethyl 2-(difluoromethyl)-3-fluoro-5-methylpyridine-4-acetate Related Literature

1. Establishing plasmon contribution to chemical reactions: alkoxyamines as a thermal probe†

Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
2. Exchangeability of amino acid residues with similar physicochemical properties in coiled-coil interactions†

Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
3. Evolution study of photo-synthesized gold nanoparticles by spectral deconvolution model: a quantitative approach

Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
4. Evidence of field induced slow magnetic relaxation in cis-[Co(hfac)2(H2O)2] exhibiting tri-axial anisotropy with a negative axial component†

Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
5. Evidence of rutile-to-anatase photo-induced electron transfer in mixed-phase TiO2 by solid-state NMR spectroscopy†

Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782

Additional information on Ethyl 2-(difluoromethyl)-3-fluoro-5-methylpyridine-4-acetate

Comprehensive Overview of Ethyl 2-(difluoromethyl)-3-fluoro-5-methylpyridine-4-acetate (CAS No. 1805618-57-8)

Ethyl 2-(difluoromethyl)-3-fluoro-5-methylpyridine-4-acetate (CAS No. 1805618-57-8) is a fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and fluoro substituents, has garnered attention for its potential in drug discovery and crop protection. Its molecular structure, featuring a pyridine core, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its role in developing next-generation therapeutics and sustainable agrochemicals, aligning with global trends toward precision medicine and environmentally friendly farming practices.

The growing interest in fluorinated compounds like Ethyl 2-(difluoromethyl)-3-fluoro-5-methylpyridine-4-acetate stems from their enhanced metabolic stability and bioavailability. Fluorine incorporation often improves a molecule's binding affinity to biological targets, a property leveraged in drug design and material science. Recent studies highlight its potential in addressing antimicrobial resistance (AMR), a critical global health challenge. Additionally, its application in crop protection aligns with the demand for low-toxicity pesticides, a hot topic in sustainable agriculture. These attributes make CAS No. 1805618-57-8 a compound of high relevance in contemporary scientific discourse.

From a synthetic chemistry perspective, Ethyl 2-(difluoromethyl)-3-fluoro-5-methylpyridine-4-acetate exemplifies advancements in heterocyclic chemistry. Its preparation involves selective fluorination techniques, a area of intense research due to the scarcity of natural fluorine sources. The compound's ethyl acetate moiety further enhances its utility as a building block for derivatization. Questions like "How to synthesize fluorinated pyridines?" or "What are the applications of difluoromethyl groups in drug discovery?" frequently appear in academic and industrial searches, reflecting its technical significance. This aligns with the broader shift toward green chemistry and atom-efficient synthesis.

The commercial availability of Ethyl 2-(difluoromethyl)-3-fluoro-5-methylpyridine-4-acetate (CAS No. 1805618-57-8) has expanded its use in high-throughput screening and medicinal chemistry projects. Its role in kinase inhibitor development, particularly for oncology targets, is a recurring theme in recent literature. Moreover, its stability under physiological conditions makes it a candidate for prodrug formulations, addressing challenges like poor solubility or rapid clearance. These aspects resonate with trending queries such as "Fluorine in drug delivery" or "Pyridine-based kinase inhibitors," underscoring its interdisciplinary appeal.

In conclusion, Ethyl 2-(difluoromethyl)-3-fluoro-5-methylpyridine-4-acetate represents a convergence of chemical innovation and practical applications. Its CAS No. 1805618-57-8 serves as a key identifier for researchers exploring fluorinated heterocycles. As the scientific community prioritizes targeted therapies and eco-friendly agrochemicals, this compound's relevance will likely grow, making it a subject of ongoing investigation and industrial interest.